Cas no 156714-62-4 ((2S)-2-amino-4-(propylsulfonimidoyl)butanoic acid)

• Product name: (2S)-2-amino-4-(propylsulfonimidoyl)butanoic acid
• CAS No: 156714-62-4
• MF: C₇H₁₆N₂O₃S
• MW: 208.278540611267
• CID: 2779630
• PubChem ID: 71351051

(2S)-2-amino-4-(propylsulfonimidoyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5904143
• DTXSID00776819
• (2S)-2-Amino-4-[S-(propane-1-)sulfonimidoyl]butanoic acid
• 156714-62-4
• (2S)-2-amino-4-(propylsulfonimidoyl)butanoic acid

• Inchi： InChI=1S/C7H16N2O3S/c1-2-4-13(9,12)5-3-6(8)7(10)11/h6,9H,2-5,8H2,1H3,(H,10,11)/t6-,13?/m0/s1
• InChI Key： NNDIRXUEVHPTNF-YLTHGKPTSA-N

Computed Properties

• Exact Mass: 208.08816355Da
• Monoisotopic Mass: 208.08816355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 113Ų